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Compound of Interest

Compound Name: Sequosempervirin D

Cat. No.: B602808

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sequosempervirin D is a norlignan compound isolated from the branches and leaves of the
coast redwood, Sequoia sempervirens. Norlignans are a class of natural products that have
garnered significant interest due to their diverse biological activities. The structural elucidation
of these complex molecules is crucial for understanding their structure-activity relationships and
for their potential development as therapeutic agents. Nuclear Magnetic Resonance (NMR)
spectroscopy is an essential analytical technique for the unambiguous determination of the
chemical structure of natural products. This application note provides a detailed protocol and
the complete 1H and 13C NMR spectral assignments for Sequosempervirin D.

Chemical Structure of Sequosempervirin D

The chemical structure of Sequosempervirin D was determined through extensive
spectroscopic analysis, primarily using 1D and 2D NMR techniques as well as high-resolution
mass spectrometry.
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Figure 1. Chemical Structure of Sequosempervirin D.

1H and 13C NMR Spectral Data

The 1H and 13C NMR spectra of Sequosempervirin D were recorded in deuterated acetone
(acetone-d6) on a Bruker DRX-500 spectrometer. The chemical shifts (d) are reported in parts
per million (ppm) relative to the solvent signals (dH 2.05 and 6C 29.8, 206.1).

Table 1: 1H NMR Data of Sequosempervirin D (500 MHz,
Acetone-d6)
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Position OoH (ppm) Multiplicity J (Hz)

2 6.82 d 1.8

5 6.74 d 8.1

6 6.89 dd 8.1,1.8
7 4.63 d 8.6

8 3.51 m

9 3.70 m

9 3.55 m

2' 6.94 d 19

5' 6.75 d 8.1

6' 6.82 dd 8.1,1.9
7 4.98 d 6.6

8' 4.18 m

9" 3.84 S

Table 2: 13C NMR Data of Sequosempervirin D (125 MHz,
Acetone-d6)
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Position oC (ppm)
1 134.4
2 111.2
3 148.4
4 146.0
5 115.9
6 119.4
7 89.2
8 53.5
9 61.3
1 131.2
2' 111.8
3 148.8
4 146.4
5' 116.0
6' 120.5
7 75.1
8' 83.8
9' 56.5

Experimental Protocols

Sample Preparation: Sequosempervirin D was dissolved in acetone-d6 for NMR analysis.

NMR Data Acquisition: 1D and 2D NMR spectra were acquired on a Bruker DRX-500
spectrometer.
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e 1H NMR: The 1H NMR spectrum was acquired at 500 MHz.
e 13C NMR: The 13C NMR spectrum was acquired at 125 MHz.

e 2D NMR: HMQC (Heteronuclear Multiple Quantum Coherence) and HMBC (Heteronuclear
Multiple Bond Correlation) experiments were performed for the complete assignment of
proton and carbon signals.

NMR Data Assignment Workflow

The following diagram illustrates the general workflow for the assignment of 1H and 13C NMR
data for a novel natural product like Sequosempervirin D.
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Caption: Workflow for NMR data acquisition and structural elucidation.
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 To cite this document: BenchChem. [Application Note: 1H and 13C NMR Assignment of
Sequosempervirin D]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602808#1h-and-13c-nmr-assignment-for-
sequosempervirin-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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